4-({[(4-Chlorobenzyl)oxy]imino}methyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• CAS No.: 338415-14-8
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methoxyiminomethyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C15H14ClN3O2/c1-10-14(7-17)12(6-15(20)19-10)8-18-21-9-11-2-4-13(16)5-3-11/h2-5,8,12H,6,9H2,1H3,(H,19,20)
• InChI Key: SOGBADBYQLNDFU-UHFFFAOYSA-N
• SMILES: CC1=C(C(CC(=O)N1)C=NOCC2=CC=C(C=C2)Cl)C#N
• solubility: not available

Description

4-({[(4-Chlorobenzyl)oxy]imino}methyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C15H14ClN3O2 and its molecular weight is 303.74 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• This compound is utilized in the synthesis of novel chemical structures. For example, research demonstrates the synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles, a process that involves reactions of similar compounds with substituted phenyl ethanones and ethyl cyanoacetate or malononitrile (Khalifa, Al-Omar, & Ali, 2017).

Formation of Pyridine Derivatives

• The reaction of similar compounds has been used to form pyridine derivatives. For instance, 4-methyl-2-phenyl-1,2-dihydro-6-oxo-5-pyridine-carbonitrile reacts with arylidene malononitrile to afford isoquinoline derivatives (Al-Issa, 2012).

Chemical Structure Elucidation

• Research has explored the chemical and spectroscopic data of these compounds to elucidate their structures. This is vital in understanding the chemical properties and potential applications of these compounds (Cetina et al., 2010).

Application in Corrosion Inhibition

• Some derivatives of similar compounds have been synthesized and investigated for their potential as corrosion inhibitors. This includes studies on the effects of these compounds on the corrosion of materials like mild steel in acidic environments (Dandia et al., 2013).

Optical and Structural Analysis

• Pyridine derivatives, closely related to the compound , have been studied for their optical properties and structural features, including in the context of semiconductor applications (Zedan, El-Taweel, & El-Menyawy, 2020).

Novel Synthesis Methods

• There are studies focused on developing new methods for synthesizing these types of compounds, such as using microwave irradiation for a more efficient and selective synthesis process (Rahmati & Alizadeh Kouzehrash, 2011).